Cas no 58228-93-6 (spiro[1,3-dioxolane-2,8'-pentacyclo[5.4.0.02,?.03,1?.0?,?]undecan]-11'-one)

• Product Name: spiro[1,3-dioxolane-2,8'-pentacyclo[5.4.0.02,?.03,1?.0?,?]undecan]-11'-one
• CAS No: 58228-93-6
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 948197
• PubChem ID: 301176
• Update Time: 2025-07-09

spiro[1,3-dioxolane-2,8'-pentacyclo[5.4.0.02,?.03,1?.0?,?]undecan]-11'-one Chemical and Physical Properties

Names and Identifiers

• spiro[1,3-dioxolane-2,8'-pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane]-11'-one
• AC1L6XUZ
• AC1Q6DUB
• BTB12423
• CTK7H1634
• HMS1726F09
• octahydrospiro[2,4,1-(epiethane[1,1,2]triyl)cyclobuta[cd]pentalene-5,2'-[1,3]dioxolane]-7-one
• pentacyclo[5.4.0.0(2,6).0(3,10).0(5,9)]undecane-8,11-dione monoethyleneacetal
• pentacyclo[5.4.0.02,6.03,10.05,9]-undecan-8,11-dione monoethyleneacetal
• pentacyclo< 5.4.0.02,6.03,10.05,9> -undecan-8,11-dione monoethyleneacetal
• pentacyclo< 5.4.0.02,6.03,10.05,9> undecane-8,11-dion
• spiro[1,3-dioxolane-2,8'-pentacyclo[5.4.0.02,?.03,1?.0?,?]undecan]-11'-one
• SD-220651
• spiro[1,3-dioxolane-2,11'-pentacyclo[5.4.0.02,6.03,10.05,9]undecane]-8'-one
• CCG-233232
• pentacyclo[5.4.0.02,6.03,10.05,9]undecane-8,11-dione monoethylene ketal
• DTXSID40306558
• spiro[1,3-dioxolane-2,8'-pentacyclo[5.4.0.0?,?.0?,??.0?,?]undecan]-11'-one
• G49619
• spiro[1,3-dioxolane-2,8'-pentacyclo[5.4.0.02,.03,1.0,]undecan]-11'-one
• CS-0250551
• 58228-93-6
• SPIRO[1,3-DIOXOLANE-2,8'-PENTACYCLO[5.4.0.0(2,6).0(3,10).0(5,9)]UNDECANE]-11'-ONE
• NSC177465
• NSC-177465
• RCL S18261
• AKOS001032068
• EN300-51316

• Inchi： 1S/C13H14O3/c14-12-8-4-3-5-7-6(4)9(12)11(7)13(10(5)8)15-1-2-16-13/h4-11H,1-3H2
• InChI Key： CBWMOBFPWMOJKZ-UHFFFAOYSA-N
• SMILES： O1CCOC21C1C3C(C4C2C2C1CC3C24)=O

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 371.7°C at 760 mmHg
• Flash Point: 170°C
• Refractive Index: 1.655
• PSA: 35.53
• LogP: 0.68630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids

Additional information on spiro[1,3-dioxolane-2,8'-pentacyclo[5.4.0.02,?.03,1?.0?,?]undecan]-11'-one

Compound CAS No 58228-93-6: Spiro[1,3-Dioxolane-2,8'-Pentacyclo[5.4.0.0²,⁴⁰³,¹⁰⁰⁴,¹¹]Undecan]-11'-One

The compound with CAS No 58228-93-6, known as Spiro[1,3-dioxolane-2,8'-pentacyclo[5.4.0.0²,⁴⁰³,¹⁰⁰⁴,¹¹]undecan]-11'-one, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spiro structure and pentacyclic framework, which contribute to its exceptional chemical properties and potential applications.

The molecular structure of this compound is defined by a spiro junction connecting a 1,3-dioxolane ring system to a pentacyclic undecane framework. The spiro arrangement creates a rigid and strained structure, which is often associated with unique electronic properties and reactivity patterns. The pentacyclic system further enhances the molecule's stability and introduces additional functional groups that can be exploited for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of organic electronics. Researchers have demonstrated that the spiro structure can significantly influence the electronic properties of conjugated systems, making it a promising candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices.

In addition to its electronic properties, the compound has shown potential in drug delivery systems due to its ability to form stable inclusion complexes with various bioactive molecules. This property is attributed to the presence of the dioxolane ring system, which can act as a host molecule in supramolecular chemistry.

The synthesis of Spiro[1,3-dioxolane-2,8'-pentacyclo[5.4.0.0²,⁴⁰³,¹⁰⁰⁴,¹¹]undecan]-11'-one involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better enantioselectivity in the preparation of this compound.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this molecule. Density functional theory (DFT) calculations have revealed that the spiro junction induces significant strain in the molecule, which can be harnessed for designing novel reactions and functional materials.

In conclusion, Spiro[1,3-dioxolane-2',8-pentacyclo[5.4.0.]undecan]-one represents a fascinating example of how complex molecular architectures can lead to innovative applications in various fields of science and technology.